Cas no 866472-78-8 (1,3-diethyl-4,5-dihydro-1H-pyrazol-5-one)

• Product name: 1,3-diethyl-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 866472-78-8
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 4260398

1,3-diethyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 2,5-diethyl-2,4-dihydro-
• 1,3-diethyl-4,5-dihydro-1H-pyrazol-5-one

• Inchi： 1S/C7H12N2O/c1-3-6-5-7(10)9(4-2)8-6/h3-5H2,1-2H3
• InChI Key： YJEPWCNPCNLYRW-UHFFFAOYSA-N
• SMILES： N1=C(CC)CC(=O)N1CC

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 195.3±23.0 °C(Predicted)
• pka: 3.48±0.50(Predicted)

Additional information on 1,3-diethyl-4,5-dihydro-1H-pyrazol-5-one

Introduction to 1,3-diethyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 866472-78-8) and Its Emerging Applications in Chemical Biology

1,3-diethyl-4,5-dihydro-1H-pyrazol-5-one, identified by the chemical identifier CAS No. 866472-78-8, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class, which is well-documented for its versatility in pharmaceutical and agrochemical applications. The presence of ethyl groups at the 1 and 3 positions enhances its molecular complexity, making it a promising candidate for further exploration in drug discovery and material science.

The pyrazolone derivatives, including 1,3-diethyl-4,5-dihydro-1H-pyrazol-5-one, have been extensively studied for their pharmacological properties. Recent advancements in medicinal chemistry have highlighted the role of pyrazole-based compounds in modulating various biological pathways. Specifically, the 5-one moiety in this molecule contributes to its reactivity and potential interactions with biological targets. This has led to increased interest in synthesizing and characterizing novel derivatives for therapeutic purposes.

In the context of modern drug development, 1,3-diethyl-4,5-dihydro-1H-pyrazol-5-one has been investigated for its potential as an intermediate in the synthesis of more complex pharmacophores. The compound’s ability to undergo functionalization at multiple sites makes it a valuable building block for designing molecules with tailored biological activities. For instance, researchers have explored its use in generating derivatives that exhibit anti-inflammatory, antiviral, or anticancer properties.

One of the most compelling aspects of 1,3-diethyl-4,5-dihydro-1H-pyrazol-5-one is its role in computational chemistry and molecular modeling. The compound’s well-defined structure allows for accurate simulations of its interactions with biological targets such as enzymes and receptors. These simulations are crucial for understanding how small molecules can modulate biological processes at the molecular level. As computational methods continue to improve, the use of CAS No. 866472-78-8 as a reference point for designing novel compounds becomes increasingly relevant.

Recent studies have also demonstrated the compound’s utility in material science applications. The rigid framework of the pyrazole ring provides stability to derived materials, making them suitable for use in coatings, adhesives, or even advanced polymers. The ethyl substituents further enhance the compound’s compatibility with other functional groups, allowing for the creation of hybrid materials with enhanced properties.

The synthesis of 1,3-diethyl-4,5-dihydro-1H-pyrazol-5-one involves multi-step organic reactions that highlight the compound’s synthetic versatility. Advanced synthetic techniques such as cross-coupling reactions and catalytic hydrogenation have been employed to optimize yield and purity. These methods align with current trends in green chemistry, emphasizing efficient and sustainable production processes.

In conclusion, 1,3-diethyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 866472-78-8) represents a fascinating subject of study in chemical biology and material science. Its unique structural features and potential applications make it a valuable asset in both academic research and industrial development. As our understanding of its properties continues to grow, so too will its role in advancing pharmaceuticals and innovative materials.